3-(2-hydroxy-4,4-dimethyl-6-oxocyclohex-1-en-1-yl)isobenzofuran-1(3H)-one

• IUPAC Name: 3-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)-3H-2-benzofuran-1-one
• InChI: InChI=1S/C16H16O4/c1-16(2)7-11(17)13(12(18)8-16)14-9-5-3-4-6-10(9)15(19)20-14/h3-6,14,17H,7-8H2,1-2H3
• InChI Key: FPKJTAHGXYLASC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=C(C(=O)C1)C2C3=CC=CC=C3C(=O)O2)O)C
• Molecular Formula: C16H16O4
• Molecular Weight: 272.29 g/mol

Description

3-(2-hydroxy-4,4-dimethyl-6-oxocyclohex-1-en-1-yl)isobenzofuran-1(3H)-one, also known as HDOIBF, is a synthetic compound that has been gaining attention in the scientific community due to its potential applications in various fields. HDOIBF has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied.

Scientific Research Applications

Nuclear Magnetic Resonance (NMR), Infrared (IR) and Mass Spectrometry (MS) Study

The compound exhibits keto-enol tautomerism, with studies indicating that compounds similar in structure primarily exist in their enol form, irrespective of the solvent, temperature, or physical state. This was supported by comprehensive NMR, IR, MS/MS, and molecular modeling analyses, emphasizing the stable tautomeric form under various conditions (Pires et al., 2016).

Crystal Structure and Theoretical Study

Another significant application involves the investigation into the centrosymmetric resonance-assisted hydrogen bonding chains in the enol form of β-diketone. This study characterized the compound through single-crystal X-ray analysis and highlighted the influence of resonance-assisted hydrogen bonds (RAHBs) on the energy stabilization and electronic delocalization within the crystal structure (Franca et al., 2016).